1-(5-(Ethylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-(5-ethylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C14H18N4O3S3/c1-2-24(20,21)18-6-5-11-12(9-18)23-14(16-11)17-13(19)15-8-10-4-3-7-22-10/h3-4,7H,2,5-6,8-9H2,1H3,(H2,15,16,17,19)
• InChI Key: WPRHPICBMPEZGW-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC2=C(C1)SC(=N2)NC(=O)NCC3=CC=CS3
• Molecular Formula: C14H18N4O3S3
• Molecular Weight: 386.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including an ethylsulfonyl group, a tetrahydrothiazolo[5,4-c]pyridin-2-yl group, and a thiophen-2-ylmethyl urea group. These groups suggest that the compound might have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several functional groups. The tetrahydrothiazolo[5,4-c]pyridin-2-yl group, for example, is a heterocyclic compound that contains both nitrogen and sulfur atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. The presence of the ethylsulfonyl and thiophen-2-ylmethyl urea groups suggests that it might undergo reactions typical of these types of functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethylsulfonyl group might increase its solubility in polar solvents.

Scientific Research Applications

Catalysis and Organic Synthesis

• highlights the catalyst-free synthesis of N-pyridin-2-yl, N-quinolin-2-yl, and N-isoquinolin-1-yl carbamates using easily accessible N-hetaryl ureas and alcohols. This environmentally friendly technique yields a wide range of substituted carbamates. The compound’s unique structure could potentially serve as a building block for novel catalysts or ligands.

RORγt Inverse Agonists

• RORγt is a key regulator of T-helper 17 (Th17) cells. . Could our compound act as an RORγt modulator? Further exploration is needed.

Sulfide Oxidation Tuning

• . Our compound’s thiophene moiety might exhibit similar behavior, impacting its electronic properties and potential use in organic electronics.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would depend on the specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, improving its efficacy, and assessing its safety.